Cas no 756796-65-3 (Benzoic acid,2-amino-5-sulfino-)

• Product Name: Benzoic acid,2-amino-5-sulfino-
• CAS No: 756796-65-3
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• CID: 549169
• Update Time: 2024-03-05

Benzoic acid,2-amino-5-sulfino- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-5-sulfino-
• Benzoic acid, 2-amino-5-sulfino- (9CI)

• Inchi： 1S/C7H7NO4S/c8-6-2-1-4(13(11)12)3-5(6)7(9)10/h1-3H,8H2,(H,9,10)(H,11,12)
• InChI Key： KULGTBXIQIOSGM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(O)=O)=CC=C1N

Computed Properties

• Exact Mass: 201.01
• Monoisotopic Mass: 201.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 120A^2